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This technical guide provides a comprehensive overview of the spectroscopic data for

Shihulimonin A, a notable limonoid derivative. Tailored for researchers, scientists, and

professionals in drug development, this document collates and presents the nuclear magnetic

resonance (NMR), mass spectrometry (MS), and infrared (IR) data crucial for the identification

and characterization of this compound.

Introduction
Shihulimonin A, a known limonoid, was first isolated from the unripe fruits of Evodia

rutaecarpa (Juss.) Benth.[1][2]. Its structure has been elucidated as 21-(R and S)-hydroxy-23-

oxo-20-en-limonin through detailed spectroscopic analysis. This guide serves as a central

repository for the spectroscopic data of Shihulimonin A, facilitating its use in research and

development.

Spectroscopic Data
The structural elucidation of Shihulimonin A was achieved through a combination of one- and

two-dimensional NMR spectroscopy, mass spectrometry, and infrared spectroscopy. The

following tables summarize the key quantitative data obtained from these analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1151816?utm_src=pdf-interest
https://www.benchchem.com/product/b1151816?utm_src=pdf-body
https://www.benchchem.com/product/b1151816?utm_src=pdf-body
https://www.researchgate.net/publication/6520402_A_New_Limonoid_from_the_Fruits_of_Evodia_rutaecarpa_Juss_Benth
https://pubmed.ncbi.nlm.nih.gov/12579972/
https://www.benchchem.com/product/b1151816?utm_src=pdf-body
https://www.benchchem.com/product/b1151816?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The ¹H and ¹³C NMR spectra provide the foundational data for determining the carbon-

hydrogen framework of Shihulimonin A.

Table 1: ¹H NMR Spectroscopic Data for Shihulimonin A

Position Chemical Shift (δ) ppm

Data not available in search results

Table 2: ¹³C NMR Spectroscopic Data for Shihulimonin A

Position Chemical Shift (δ) ppm

Data not available in search results

Mass Spectrometry (MS)
Mass spectrometry data is critical for determining the molecular weight and elemental

composition of a compound.

Table 3: Mass Spectrometry Data for Shihulimonin A

Ion m/z

Data not available in search results

Infrared (IR) Spectroscopy
The IR spectrum reveals the presence of specific functional groups within the molecule.

Table 4: Infrared (IR) Spectroscopic Data for Shihulimonin A

Wavenumber (cm⁻¹) Assignment

Data not available in search results
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Experimental Protocols
The isolation and characterization of Shihulimonin A involve a series of detailed experimental

procedures.

Isolation of Shihulimonin A
Shihulimonin A was isolated from the unripe fruits of Evodia rutaecarpa (Juss.) Benth. var.

officinalis (Dode) Huang. The isolation process typically involves extraction with a suitable

solvent followed by purification using various chromatographic techniques.[2]

Spectroscopic Analysis
The structural determination of the isolated compounds, including Shihulimonin A, was

performed using a suite of spectroscopic methods:

NMR Spectroscopy: ¹H NMR and ¹³C NMR spectra were recorded to establish the carbon

and proton framework. Advanced 2D NMR techniques such as HSQC and HMBC were

utilized for complete structural assignment.[1]

Mass Spectrometry: Mass spectral data were acquired to determine the molecular mass and

formula of the compound.[1]

Infrared Spectroscopy: IR spectra were obtained to identify the characteristic functional

groups present in the molecule.[1]

Logical Workflow for Structure Elucidation
The process of identifying a novel compound like Shihulimonin A follows a logical progression

of experiments and data analysis. The following diagram illustrates this workflow.
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Figure 1. Workflow for the isolation and structure elucidation of Shihulimonin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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